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Compound of Interest

Compound Name: Lamivudine-15N2,13C

Cat. No.: B562819

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Lamivudine-
15N2,13C, an isotopically labeled form of the potent antiviral agent Lamivudine. This document
is intended to be a core resource for laboratory personnel, ensuring the safe and effective use
of this compound in research and development settings.

Chemical and Physical Properties

Lamivudine-15N2,13C is a synthetic nucleoside analogue. The inclusion of stable isotopes
(*>N and 13C) makes it a valuable tool in pharmacokinetic and metabolism studies, often serving
as an internal standard in bioanalytical methods.
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Property Value Source

4-amino-1-[(2R,5S)-2-
hydroxymethyl)-1,3-

Chemical Name (hy , Y Y o N/A
oxathiolan-5-yl]pyrimidin-

2(1H)-one-2-13C-1,3-1°Nz2

Molecular Formula C713CH11N*>N20sS N/A
Molecular Weight ~232.24 g/mol N/A
Appearance Solid N/A
Storage Temperature -20°C N/A

Hazard Identification and Safety Precautions

While specific toxicity data for the isotopically labeled form is not readily available, the safety
precautions for Lamivudine should be strictly followed. Lamivudine is suspected of damaging
fertility or the unborn child and may cause damage to organs through prolonged or repeated
exposure.

GHS Hazard Pictograms:

e Health Hazard

Signal Word: Danger

Hazard Statements:

e H361: Suspected of damaging fertility or the unborn child.

e H373: May cause damage to organs through prolonged or repeated exposure.
Precautionary Statements:

e P201: Obtain special instructions before use.

o P202: Do not handle until all safety precautions have been read and understood.
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P260: Do not breathe dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.
P308+P313: IF exposed or concerned: Get medical advice/attention.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential when handling Lamivudine-
15N2,13C.

Eye/Face Protection: Wear chemical safety goggles or a face shield.
Skin Protection:

o Wear a lab coat or other protective clothing.

o Use chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below recommended exposure limits, a NIOSH-approved respirator is
recommended.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.
Wash hands before breaks and at the end of the workday.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of the compound and ensure
the safety of laboratory personnel.

e Handling:

o Use in a well-ventilated area, preferably in a chemical fume hood.
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o Avoid generating dust.
o Avoid contact with skin, eyes, and clothing.

o Empty containers may retain product residue and should be handled with care.

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Recommended storage temperature is -20°C.
o Store away from incompatible materials such as strong oxidizing agents.

First-Aid Measures

In the event of exposure, immediate action is crucial.

After Inhalation: Move the exposed person to fresh air. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.

o After Skin Contact: Immediately wash off with soap and plenty of water. Get medical
attention if irritation develops and persists.

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Toxicological Information

Specific toxicological data for Lamivudine-15N2,13C is limited. The data for the unlabeled

parent compound, Lamivudine, is provided for reference.

Toxicity Data Value Species

Oral LD50 >2000 mg/kg Rat[1]
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Mechanism of Action: Viral Replication Inhibition

Lamivudine is a nucleoside reverse transcriptase inhibitor (NRTI). Its antiviral activity is
dependent on its intracellular conversion to the active triphosphate metabolite, lamivudine

triphosphate (L-TP).
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Sample Preparation

Plasma Sample (100 pL)

Y

Add Internal Standard
(Lamivudine-15N2,13C)

Y

Protein Precipitation
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Y

Centrifugation

Y

Transfer Supernatant

\

Evaporation to Dryness

Y
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LC-MS/N%VS Analysis

Inject into LC-MS/MS

Y

Chromatographic Separation
(C18 column)

Y

Mass Spectrometric Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lamivudine-15n2-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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